molecular formula C7H3F2NaO2 B1514103 2,3-Difluorobenzoic acid sodium salt CAS No. 1604819-08-0

2,3-Difluorobenzoic acid sodium salt

Cat. No. B1514103
CAS RN: 1604819-08-0
M. Wt: 180.08 g/mol
InChI Key: NMOGWNHUCRVTEF-UHFFFAOYSA-M
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Description

2,3-Difluorobenzoic acid is a chemical compound with the molecular formula C7H4F2O2 . It has been used as a tracer for determining the extent of recovery of materials injected into oil wells . The compound forms dimers that are stabilized by hydrogen bonds .


Molecular Structure Analysis

The molecular structure of 2,3-Difluorobenzoic acid has been studied using experimental techniques (FT-IR, FT-Raman and UV) and quantum chemical calculations . The calculated HOMO and LUMO energies show that charge transfer occurs within the molecules . The C–F bond lengths are found to be 1.342 and 1.351 Å .

Mechanism of Action

As a tracer, 2,3-Difluorobenzoic acid is added to a fluid to indicate its flow path or pattern . It blindly follows the fluid phase in which it is injected, providing valuable information about the flow behavior in the reservoir .

Safety and Hazards

2,3-Difluorobenzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area .

Future Directions

Fluorinated benzoic acids, including 2,3-Difluorobenzoic acid, have received increasing attention as conservative tracers in petrochemical exploration and geochemical investigations . Their use is likely to continue and expand as the need for effective tracers grows in the industry .

properties

IUPAC Name

sodium;2,3-difluorobenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4F2O2.Na/c8-5-3-1-2-4(6(5)9)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMOGWNHUCRVTEF-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C(=O)[O-].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3F2NaO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901014790
Record name sodium;2,3-difluorobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901014790
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Sodium 2,3-difluorobenzoate

CAS RN

1604819-08-0
Record name Benzoic acid, 2,3-difluoro-, sodium salt (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1604819080
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzoic acid, 2,3-difluoro-, sodium salt (1:1)
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name sodium;2,3-difluorobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901014790
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Sodium 2,3-difluorobenzoate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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